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Compound of Interest

Compound Name: 3-Isopropoxypropylamine

CAS No.: 2906-12-9

Cat. No.: B147148

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 3-
Isopropoxypropylamine (CAS No. 2906-12-9), a key chemical intermediate. The following

sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data, along with the experimental protocols for these analyses.

Quantitative Spectroscopic Data
The spectroscopic data for 3-Isopropoxypropylamine is summarized in the tables below,

providing a clear reference for compound identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy confirms the proton environment of 3-Isopropoxypropylamine. The

data presented here was acquired on a 90 MHz instrument using deuterated chloroform

(CDCl₃) as the solvent.

Table 1: ¹H NMR Spectroscopic Data for 3-Isopropoxypropylamine
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Assignment Chemical Shift (δ, ppm)

A 3.56

B 3.49

C 2.81

D 2.21

E 1.71

F 1.15

Note: The specific proton assignments (A-F) correspond to the spectrum available from

ChemicalBook and would require further analysis, such as 2D NMR, for definitive correlation to

the molecular structure.

A ¹³C NMR spectrum for 3-Isopropoxypropylamine is available for viewing at ChemicalBook,

though a detailed peak list is not provided in publicly available data.[1]

Mass Spectrometry (MS)
The mass spectrum of 3-Isopropoxypropylamine was obtained using electron ionization (EI).

The resulting fragmentation pattern provides valuable information for structural elucidation.

Table 2: Mass Spectrometry Data (Electron Ionization) for 3-Isopropoxypropylamine[1]
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m/z Relative Intensity (%)

15.0 1.6

18.0 6.4

27.0 6.8

28.0 9.2

29.0 4.1

30.0 100.0

31.0 4.8

39.0 4.1

41.0 20.2

42.0 11.9

43.0 33.5

44.0 18.5

45.0 10.6

56.0 29.0

57.0 48.3

58.0 33.0

59.0 6.1

74.0 34.7

100.0 2.9

118.0 2.3

Infrared (IR) Spectroscopy
While a specific peak list for 3-Isopropoxypropylamine is not readily available in public

databases, the expected characteristic absorption bands can be predicted based on its
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functional groups.

Table 3: Expected Infrared Absorption Bands for 3-Isopropoxypropylamine

Functional Group Vibration
Expected Wavenumber
(cm⁻¹)

N-H (primary amine)
Symmetric and Asymmetric

Stretch
3400 - 3250 (two bands)

N-H (primary amine) Bend (Scissoring) 1650 - 1580

C-H (alkane) Stretch 2975 - 2850

C-O (ether) Stretch 1150 - 1085

C-N (amine) Stretch 1250 - 1020

Experimental Protocols
The following sections outline the general methodologies for obtaining the spectroscopic data

presented above.

NMR Spectroscopy
Sample Preparation: A small amount of liquid 3-Isopropoxypropylamine (approximately 0.04

mL) is dissolved in a deuterated solvent, typically deuterated chloroform (CDCl₃, approximately

0.5 mL), within a 5 mm NMR tube. The use of a deuterated solvent is crucial to avoid

interference from solvent protons in the ¹H NMR spectrum.

Instrumentation and Data Acquisition: The ¹H NMR spectrum is acquired on a spectrometer

operating at a frequency of 90 MHz. For a ¹³C NMR spectrum, a higher concentration of the

sample is generally required due to the lower natural abundance of the ¹³C isotope. A sufficient

number of scans are performed to achieve an adequate signal-to-noise ratio.

Mass Spectrometry
Sample Introduction and Ionization: For a volatile liquid like 3-Isopropoxypropylamine, the

sample is introduced into the mass spectrometer via a direct insertion probe or through a gas
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chromatograph. The sample is vaporized and then ionized using electron ionization (EI). In this

process, the vaporized molecules are bombarded with a beam of high-energy electrons

(typically 70 eV), causing the ejection of an electron from the molecule to form a molecular ion

and subsequent fragmentation.

Instrumentation and Data Acquisition: The mass spectrum is recorded using a mass analyzer,

such as a quadrupole or time-of-flight (TOF) analyzer. The instrument is set to scan a specific

mass-to-charge (m/z) ratio range to detect the molecular ion and its fragments. The data

presented was acquired with a source temperature of 230 °C and a sample temperature of 150

°C.

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample such as 3-Isopropoxypropylamine, the IR spectrum

can be obtained using the neat liquid. A thin film of the liquid is placed between two salt plates

(e.g., NaCl or KBr), which are transparent to infrared radiation. Alternatively, an Attenuated

Total Reflectance (ATR) accessory can be used, where a drop of the liquid is placed directly

onto the ATR crystal.

Instrumentation and Data Acquisition: A Fourier Transform Infrared (FTIR) spectrometer is used

to acquire the spectrum. The instrument passes a beam of infrared radiation through the

sample, and the detector measures the amount of radiation that is transmitted at different

wavenumbers. A background spectrum is typically run first and automatically subtracted from

the sample spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 3-Isopropoxypropylamine.
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General Workflow for Spectroscopic Analysis
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Workflow of Spectroscopic Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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